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CAS No.: 14391-97-0

Cat. No.: B1217030

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Scandium-49 (⁴⁹Sc) is a short-lived beta-emitting radionuclide with emerging potential in

nuclear medicine and other research fields. Its favorable decay characteristics, including a

relatively high beta energy and a short half-life, make it a candidate for various therapeutic and

diagnostic applications. This technical guide provides a comprehensive overview of the

sources, availability, and key properties of Scandium-49, with a focus on its production for

research purposes.

Physical and Decay Properties of Scandium-49
Scandium-49 is a radioactive isotope of scandium with a half-life of 57.2 minutes. It decays via

beta-minus (β⁻) emission to stable Titanium-49 (⁴⁹Ti). The key physical and decay properties of

Scandium-49 are summarized in the table below.
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Property Value

Half-life (T½) 57.2 (2) minutes

Decay Mode β⁻ (100%)

Daughter Isotope ⁴⁹Ti (stable)

Maximum Beta Energy (Eβmax) 2.006 MeV

Mean Beta Energy (Eβmean) 0.659 MeV

Gamma Rays 1.762 MeV (0.003%), 1.459 MeV (0.001%)

Production of Scandium-49
The primary and most practical method for producing Scandium-49 for research is through the

neutron activation of Calcium-48 (⁴⁸Ca) to produce Calcium-49 (⁴⁹Ca), which then rapidly

decays to ⁴⁹Sc. An alternative, less common method involves the (n,p) reaction on a Titanium-

49 target.

Production via Neutron Activation of Calcium-48
This two-step process is the most viable route for obtaining ⁴⁹Sc.

Step 1: Production of the Parent Isotope, Calcium-49

Calcium-49 (⁴⁹Ca) is produced by irradiating a Calcium-48 enriched target with thermal

neutrons in a nuclear reactor. The nuclear reaction is:

⁴⁸Ca (n,γ) ⁴⁹Ca

The thermal neutron capture cross-section for ⁴⁸Ca has been experimentally determined to be

approximately 1.09 ± 0.03 barns[1][2].

Step 2: Decay of Calcium-49 to Scandium-49

Calcium-49 has a short half-life of 8.718 minutes and decays via beta emission directly to

Scandium-49:
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⁴⁹Ca → ⁴⁹Sc + β⁻

Due to the short half-life of ⁴⁹Ca, ⁴⁹Sc can be rapidly generated from a freshly irradiated ⁴⁸Ca

target.

Production via the ⁴⁹Ti(n,p)⁴⁹Sc Reaction
Scandium-49 can also be produced directly by irradiating a Titanium-49 (⁴⁹Ti) target with fast

neutrons. The nuclear reaction is:

⁴⁹Ti (n,p) ⁴⁹Sc

Data on the cross-section and experimental yield for this specific reaction are limited in the

readily available literature. However, studies on proton-induced reactions on ⁴⁹Ti for the

production of other scandium isotopes suggest that the (n,p) reaction is feasible but may have

a lower yield compared to the ⁴⁸Ca route and could result in the co-production of other

scandium isotopes, complicating the purification process[3].

Availability and Scandium-49 Generators
Currently, there are no commercially available dedicated Scandium-49 generators. The short

half-life of its parent, ⁴⁹Ca (8.718 minutes), makes a traditional long-lived parent generator

system impractical. Therefore, ⁴⁹Sc is typically produced on-demand at facilities with access to

a nuclear reactor. Researchers requiring ⁴⁹Sc would need to arrange for the irradiation of an

enriched ⁴⁸Ca target and have the necessary hot cell facilities for the subsequent chemical

separation.

Experimental Protocols
Production and Separation of Scandium-49 from a
Calcium Target
The following is a generalized experimental protocol for the production and separation of

Scandium-49 from a Calcium-48 target, adapted from established methods for separating

scandium from calcium[4][5][6][7][8][9][10][11][12]. The specific details of the original 1963

protocol by Soloway, Balcius, and Ojemann could not be retrieved for this guide.

1. Target Preparation and Irradiation:
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An enriched Calcium-48 target, typically in the form of calcium carbonate (⁴⁸CaCO₃) or

calcium oxide (⁴⁸CaO), is prepared and encapsulated.

The target is irradiated in a nuclear reactor with a known thermal neutron flux for a

predetermined time to produce a sufficient activity of ⁴⁹Ca.

2. Target Dissolution:

After irradiation, the target is transferred to a hot cell.

The ⁴⁸CaCO₃ or ⁴⁸CaO target is dissolved in a minimal amount of high-purity hydrochloric

acid (HCl) or nitric acid (HNO₃).

3. Separation of Scandium-49 from Calcium:

Two common methods for separating scandium from bulk calcium are ion exchange

chromatography and precipitation.

Method A: Ion Exchange Chromatography

Resin Preparation: A column is packed with a cation exchange resin (e.g., Dowex 50W-X8)

and conditioned with dilute acid.

Loading: The dissolved target solution is loaded onto the column. Both Ca²⁺ and Sc³⁺ ions

will be adsorbed by the resin.

Elution:

The bulk of the Ca²⁺ is washed from the column using a dilute acid solution (e.g., 0.5 M

HCl).

Scandium-49 is then selectively eluted from the resin using a more concentrated acid or a

complexing agent, such as ammonium citrate or a dilute solution of a chelating agent like

DTPA.

Product Collection: The fraction containing the purified ⁴⁹Sc is collected.

Method B: Precipitation
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pH Adjustment: The pH of the dissolved target solution is carefully adjusted by adding a

base, such as ammonium hydroxide (NH₄OH) or sodium hydroxide (NaOH), to selectively

precipitate scandium hydroxide (Sc(OH)₃)[4][6][7][11]. The pH for Sc(OH)₃ precipitation is

significantly lower than that for Ca(OH)₂.

Filtration: The Sc(OH)₃ precipitate is separated from the calcium-containing solution by

filtration.

Redissolution: The Sc(OH)₃ precipitate is then redissolved in a small volume of acid to obtain

a purified ⁴⁹Sc solution.

4. Quality Control:

The final product should be assayed for radionuclidic purity using gamma spectroscopy to

ensure the absence of other radioactive contaminants.

The chemical purity can be assessed to ensure the absence of calcium and other metal

impurities.

Visualizations
Scandium-49 Production Pathway

Production Pathway of Scandium-49

Nuclear Reactor

Calcium-48 Target Calcium-49(n,γ) Scandium-49β⁻ decay (T½ = 8.72 min) Titanium-49 (Stable)β⁻ decay (T½ = 57.2 min)

Click to download full resolution via product page

Caption: Production of ⁴⁹Sc via neutron irradiation of ⁴⁸Ca.

Experimental Workflow for ⁴⁹Sc Separation
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Workflow for Separation of Scandium-49 from Calcium Target

1. Irradiate 48Ca Target
(n,γ reaction)

2. Dissolve Target in Acid

3. Separation Method

3a. Ion Exchange
Chromatography

Option A

3b. Precipitation of
Sc(OH)3

Option B

Elute Ca, then Sc Filter to separate
Sc(OH)3

4. Purified 49Sc Solution

5. Quality Control

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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